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Chemical Information for Barium Dichromate

The table below summarizes the available fundamental data for barium dichromate, which is foundational

for any experimental work.

Property Details

CAS Number 13477-01-5 [1] [2]

Molecular Formula BaCr₂O₇ [1] [2]

Synonym Barium dichromate dihydrate [1] [2]

Molar Mass 353.32 g/mol [1]

Potential Avenues for Your Research

To develop a practical crystallization protocol, you will likely need to consult more specialized sources. The

following workflow outlines a suggested approach for your research.
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Start: Need Barium Dichromate
Dihydrate Crystallization Protocol

1. Consult Specialized Literature

2. Analyze Precursor Information

3. Establish Safety Protocols

4. Design Experimental Parameters

Click to download full resolution via product page

Consult Specialized Literature

Search for primary research articles in scientific journals (e.g., via Scopus, Web of Science, or

Google Scholar) using keywords like "barium dichromate crystal growth," "synthesis," and "single
crystal preparation."

Review older inorganic chemistry textbooks or handbooks, such as Mellor's Comprehensive Treatise
on Inorganic and Theoretical Chemistry or Gmelin's Handbook of Inorganic Chemistry, which are

cited as common data sources in the search results [3].

Analyze Precursor Information

The synthesis of related compounds can offer valuable insights. For example, one search result
indicates that barium chloride dihydrate is produced by neutralizing barium hydroxide with

hydrochloric acid in an aqueous solution [3].
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By analogy, barium dichromate dihydrate may be prepared through a similar metathesis reaction,

such as mixing solutions of barium chloride and sodium dichromate, followed by careful
crystallization.

Establish Safety Protocols

Barium compounds are generally toxic [4], and hexavalent chromium (Cr(VI)) in dichromates is a

known carcinogen and strong oxidizer. A rigorous safety protocol is non-negotiable.
This must include the use of appropriate Personal Protective Equipment (PPE) like gloves and

eyeshields [4], working within a certified fume hood, and having a clear procedure for the disposal of
toxic waste.

Design Experimental Parameters

Without specific data, you will need to systematically optimize conditions. Key parameters to investigate

include:

Solvent System: Determine solubility in various solvents (e.g., water, aqueous acetic acid) to identify

a suitable medium for slow evaporation.
Temperature Program: Test crystallization across a range of temperatures, noting that some

hydrated compounds may dehydrate at elevated temperatures (e.g., barium chloride dihydrate
dehydrates when heated [3]).

Crystallization Technique: Evaluate methods like slow evaporation, temperature gradient cooling,
or solution bridging to grow single crystals of sufficient quality for analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [barium dichromate dihydrate crystallization method]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1534786#barium-

dichromate-dihydrate-crystallization-method]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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